Cas no 329079-34-7 (2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)-)

• Product Name: 2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)-
• CAS No: 329079-34-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD00169596
• CID: 5155856
• Update Time: 2026-03-04

2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)-

• MDL： MFCD00169596
• Inchi： 1S/C11H10BrNO2/c1-7-6-8(2-3-9(7)12)13-10(14)4-5-11(13)15/h2-3,6H,4-5H2,1H3
• InChI Key： KMGNYUYTCUDQLN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C(C)=C2)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)-

2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)- (CAS No. 329079-34-7)

2,5-Pyrrolidinedione, 1-(4-bromo-3-methylphenyl)- is a highly specialized organic compound with the CAS registry number 329079-34-7. This compound belongs to the class of pyrrolidinediones, which are five-membered ring structures containing two oxygen atoms in the form of ketones. The presence of a bromine atom and a methyl group on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable building block in various chemical synthesis applications.

The molecular structure of 2,5-pyrrolidinedione, 1-(4-bromo-3-methylphenyl)- consists of a pyrrolidinedione core attached to a substituted phenyl group. The pyrrolidinedione moiety is known for its versatility in forming hydrogen bonds and participating in various types of chemical reactions, such as cycloadditions and nucleophilic attacks. The bromine substituent on the phenyl ring enhances the compound's reactivity and selectivity in certain reaction conditions, while the methyl group provides additional steric bulk and electronic modulation.

Recent studies have highlighted the potential of pyrrolidinediones in drug discovery and materials science. For instance, researchers have explored the use of 2,5-pyrrolidinedione derivatives as inhibitors of key enzymes involved in neurodegenerative diseases. The brominated phenyl substituent in this compound has been shown to improve bioavailability and target specificity, making it a promising candidate for further preclinical studies.

In terms of synthesis, 2,5-pyrrolidinedione derivatives can be prepared through various methods, including cyclization reactions of amino carbonyl compounds or through oxidative coupling strategies. The synthesis of 1-(4-bromo-3-methylphenyl)-2,5-pyrrolidinedione involves precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process.

The application of pyrrolidinediones extends beyond pharmaceuticals into areas such as agrochemicals and advanced materials. For example, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to inhibit specific enzymatic pathways in plants and microorganisms. Additionally, the unique electronic properties of pyrrolidinediones make them attractive candidates for use in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the degradation pathways and ecotoxicology of pyrrolidinediones is crucial for their safe application. Recent research has focused on evaluating the biodegradation potential of these compounds under various environmental conditions. Results indicate that certain derivatives exhibit moderate biodegradability, though further studies are needed to assess their long-term impact on ecosystems.

In conclusion, 2,5-pyrrolidinedione, 1-(4-bromo-3-methylphenyl)- (CAS No. 329079-34-7) is a versatile compound with significant potential across multiple fields. Its unique structure and reactivity make it an invaluable tool for researchers in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.